4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole

• IUPAC Name: 4,7-dibromo-2-octylbenzotriazole
• InChI: InChI=1S/C14H19Br2N3/c1-2-3-4-5-6-7-10-19-17-13-11(15)8-9-12(16)14(13)18-19/h8-9H,2-7,10H2,1H3
• InChI Key: RCNIUQLWVBBJPN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1N=C2C(=CC=C(C2=N1)Br)Br
• Molecular Formula: C14H19Br2N3
• DSSTOX Substance ID: DTXSID00857056
• Molecular Weight: 389.13 g/mol
• CAS RN: 960509-83-5

Description

“4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole” is an organic compound. It is a solid compound that appears as a white to pale yellow powder. It is soluble in organic solvents like dimethyl sulfoxide (DMSO), but insoluble in water.

Synthesis Analysis

The synthesis of “4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole” involves a multi-step reaction. The first step involves the use of tetrakis(triphenylphosphine) palladium(0) and potassium carbonate in tetrahydrofuran and water at 80°C for 12 hours. The second step is similar to the first, but it is carried out under an inert atmosphere. In some cases, a third step is added, which involves the use of piperidine in acetonitrile at 80°C for 7 hours under an inert atmosphere.

Molecular Structure Analysis

The molecular structure of “4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole” has been elucidated through optical and vibrational spectroscopy in conjunction with DFT calculations.

Chemical Reactions Analysis

The compound has been characterized and tested in organic field-effect transistors (OFETs). The planarity of the structure and the good intramolecular charge transfer from the electron-donating to the electron-withdrawing fragments play a critical role in its application as semiconductors in OFET devices.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 389.13. It is a solid compound that appears as a white to pale yellow powder. It is soluble in organic solvents like dimethyl sulfoxide (DMSO), but insoluble in water.

Scientific Research Applications

Organic Field-Effect Transistors (OFETs)

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Organic Solar Cells

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Sensors

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Photodetectors

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Optical Waveguide Devices

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Fluorescent Compound

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Mechanism of Action

Mode of Action

It is known that the introduction of different substituents in the alkynyl fragment allows modulation of the semiconductor donor ability .

Result of Action

It is known that the compound is a fluorescent compound that emits light with a maximum wavelength of around 590 nm when excited by UV radiation at 365 nm

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole. For instance, the compound’s fluorescence can be altered by thermal treatment or annealing . Additionally, the compound’s solubility in water and organic solvents may affect its distribution and stability in various environments .

Safety and Hazards

The safety data sheet for “4,7-Dibromo-2-octyl-2H-benzo[d][1,2,3]triazole” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

The compound has been characterized and tested in organic field-effect transistors (OFETs). The results indicate that the planarity of the structure and the good intramolecular charge transfer from the electron-donating to the electron-withdrawing fragments play a critical role in the application of the compounds as semiconductors in OFET devices. This suggests potential future directions in the development of new semiconductors for OFET devices.